4-(acetylamino)-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide

• Molecular Formula: C22H26ClN3O5S
• Molecular Weight: 480.0 g/mol
• IUPAC Name: 4-acetamido-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C22H26ClN3O5S/c1-15(27)24-20-14-21(31-2)18(13-19(20)23)22(28)25-16-7-9-17(10-8-16)32(29,30)26-11-5-3-4-6-12-26/h7-10,13-14H,3-6,11-12H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: RAPIIGWMBBQIMI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)OC)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3)Cl

Description

4-(acetylamino)-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide is a complex organic compound with potential applications in various scientific fields This compound is characterized by its unique chemical structure, which includes an acetylamino group, an azepan-1-ylsulfonyl group, a chloro group, and a methoxybenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(acetylamino)-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide typically involves multiple steps, including the introduction of the acetylamino group, the azepan-1-ylsulfonyl group, and the chloro and methoxybenzamide groups. The reaction conditions often require specific reagents and catalysts to ensure the desired chemical transformations.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often include continuous flow processes, automated synthesis, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

4-(acetylamino)-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halides, amines, and other nucleophilic species.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound .

Scientific Research Applications

4-(acetylamino)-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(acetylamino)-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(acetylamino)-N-[4-(azepan-1-ylsulfonyl)phenyl]-5-chloro-2-methoxybenzamide include:

4-(acetylamino)phenyl acetic acid: A related compound with similar functional groups.

4-(acetylamino)phenyl acetate: Another compound with an acetylamino group and similar chemical properties

Uniqueness

This combination of groups allows for a wide range of chemical reactions and interactions, making it a valuable compound for various scientific research and industrial applications .